8-bromo-3,4-dihydro-2H-1-benzothiopyran
Overview
Description
Molecular Structure Analysis
The molecular structure of “8-bromo-3,4-dihydro-2H-1-benzothiopyran” is characterized by a benzothiopyran core, which is a type of heterocyclic compound that contains a benzene ring fused to a thiopyran ring . The molecule also contains a bromine atom attached to the eighth carbon of the benzothiopyran ring .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-bromo-3,4-dihydro-2H-1-benzothiopyran involves the cyclization of a brominated intermediate.", "Starting Materials": [ "2-bromo-1-phenylethanone", "thiophenol", "sodium hydroxide", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-bromo-1-phenylethanone in ethanol and add sodium hydroxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add thiophenol to the reaction mixture and heat the mixture to reflux for 2 hours.", "Step 3: Cool the reaction mixture and acidify with acetic acid.", "Step 4: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the product and purify by column chromatography to obtain 8-bromo-3,4-dihydro-2H-1-benzothiopyran." ] } | |
CAS No. |
1369139-45-6 |
Molecular Formula |
C9H9BrS |
Molecular Weight |
229.1 |
Purity |
95 |
Origin of Product |
United States |
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